3-(2-bromophenyl)-1,2-oxazole
Overview
Description
3-(2-bromophenyl)-1,2-oxazole (BP-Ox) is a heterocyclic aromatic compound containing an oxazole ring with a bromine substituent on the para position of the phenyl group. BP-Ox is a versatile molecule with many potential applications in both organic and inorganic chemistry. It is a powerful oxidant and can be used in a variety of oxidation reactions. It is also used as a catalyst in a variety of organic reactions. BP-Ox has been studied extensively in recent years, and its potential applications in scientific research have been explored.
Mechanism of Action
The mechanism of action of 3-(2-bromophenyl)-1,2-oxazole is not fully understood. It is known that it acts as an oxidant in a variety of oxidation reactions. It is also known that it can act as a catalyst in a variety of organic reactions. The exact mechanism of action of 3-(2-bromophenyl)-1,2-oxazole is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-bromophenyl)-1,2-oxazole are not fully understood. It is known that 3-(2-bromophenyl)-1,2-oxazole is a potent oxidizing agent and can be used in a variety of oxidation reactions. It is also known that 3-(2-bromophenyl)-1,2-oxazole can act as a catalyst in a variety of organic reactions. However, the exact biochemical and physiological effects of 3-(2-bromophenyl)-1,2-oxazole are still under investigation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-bromophenyl)-1,2-oxazole in laboratory experiments include its high reactivity, its low cost, and its wide range of applications. The main limitation of using 3-(2-bromophenyl)-1,2-oxazole in laboratory experiments is its potential toxicity. 3-(2-bromophenyl)-1,2-oxazole is a potent oxidizing agent and can be hazardous to humans and animals if not handled with care.
Future Directions
The potential future directions for 3-(2-bromophenyl)-1,2-oxazole research include its application in the synthesis of new materials, its use as a catalyst in a variety of organic reactions, its use as a photosensitizer in photochemical reactions, its use as a redox mediator in electrochemical reactions, and its use in the synthesis of polymers and metal complexes. In addition, further research is needed to understand the exact mechanism of action of 3-(2-bromophenyl)-1,2-oxazole and its biochemical and physiological effects.
Synthesis Methods
3-(2-bromophenyl)-1,2-oxazole can be synthesized by a variety of methods. The most common method is the reaction of 2-bromophenol with sodium hypochlorite in aqueous solution. This reaction yields the desired product in high yields. Other methods of synthesis include the reaction of 2-bromophenol with o-chlorobenzaldehyde, the reaction of 2-bromophenol with o-chlorobenzyl alcohol, and the reaction of 2-bromophenol with chloroacetic acid.
Scientific Research Applications
3-(2-bromophenyl)-1,2-oxazole has a wide range of applications in scientific research. It is used as a reagent in the synthesis of a variety of organic compounds. It is also used as a catalyst in a variety of organic reactions. In addition, 3-(2-bromophenyl)-1,2-oxazole has been used as a photosensitizer in photochemical reactions. It has also been used as a redox mediator in electrochemical reactions. Furthermore, 3-(2-bromophenyl)-1,2-oxazole has been used in the synthesis of polymers and in the synthesis of metal complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromophenyl)-1,2-oxazole involves the reaction of 2-bromobenzoyl chloride with hydroxylamine hydrochloride to form 2-bromo-N-hydroxybenzamide, which is then reacted with ethyl acetoacetate to form 3-(2-bromophenyl)-1,2-oxazole.", "Starting Materials": [ "2-bromobenzoyl chloride", "hydroxylamine hydrochloride", "ethyl acetoacetate" ], "Reaction": [ "Step 1: 2-bromobenzoyl chloride is reacted with hydroxylamine hydrochloride in the presence of a base such as triethylamine to form 2-bromo-N-hydroxybenzamide.", "Step 2: 2-bromo-N-hydroxybenzamide is then reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 3-(2-bromophenyl)-1,2-oxazole.", "Step 3: The product is purified by recrystallization from a suitable solvent such as ethanol." ] } | |
CAS RN |
223576-76-9 |
Product Name |
3-(2-bromophenyl)-1,2-oxazole |
Molecular Formula |
C9H6BrNO |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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